Cas no 2172472-88-5 (4-(cyclobutylmethyl)oxolan-3-ol)
4-(cyclobutylmethyl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(cyclobutylmethyl)oxolan-3-ol
- 2172472-88-5
- EN300-1625796
-
- Inchi: 1S/C9H16O2/c10-9-6-11-5-8(9)4-7-2-1-3-7/h7-10H,1-6H2
- InChI Key: AMNRTQKDBPVALB-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)CC1CCC1)O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.5Ų
4-(cyclobutylmethyl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625796-0.05g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-0.1g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-0.25g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-0.5g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-1.0g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-2.5g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-5.0g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-10.0g |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1625796-50mg |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1625796-100mg |
4-(cyclobutylmethyl)oxolan-3-ol |
2172472-88-5 | 100mg |
$741.0 | 2023-09-22 |
4-(cyclobutylmethyl)oxolan-3-ol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(cyclobutylmethyl)oxolan-3-ol
Introduction to 4-(cyclobutylmethyl)oxolan-3-ol (CAS No. 2172472-88-5) in Modern Chemical Research
4-(cyclobutylmethyl)oxolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172472-88-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxolane derivative features a unique structural motif, combining a cyclobutylmethyl group with an oxygen-containing heterocycle, which makes it a promising candidate for various chemical applications, particularly in drug discovery and material science.
The molecular structure of 4-(cyclobutylmethyl)oxolan-3-ol consists of a five-membered oxolane ring substituted with a hydroxyl group at the 3-position and an additional cyclobutylmethyl side chain at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for medicinal chemists seeking to develop novel bioactive compounds. The presence of both hydrophobic and hydrophilic regions in its structure allows for potential interactions with biological targets, such as enzymes and receptors, which are critical for therapeutic efficacy.
In recent years, there has been growing interest in oxolane derivatives due to their versatility in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various pharmacologically active agents. The cyclobutylmethyl group, in particular, can enhance the metabolic stability of drug candidates by reducing susceptibility to enzymatic degradation. Additionally, the oxolane ring itself can serve as a privileged scaffold, contributing to favorable pharmacokinetic properties such as improved solubility and bioavailability.
Current research in the field of 4-(cyclobutylmethyl)oxolan-3-ol has focused on its potential applications in the development of small-molecule inhibitors. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The hydroxyl group at the 3-position of the oxolane ring provides a site for further functionalization, enabling the design of analogs with enhanced binding affinity and selectivity. For instance, modifications at this position have been shown to modulate the interaction between the molecule and its target protein, leading to more potent pharmacological effects.
The synthesis of 4-(cyclobutylmethyl)oxolan-3-ol has been optimized through various synthetic routes, including cyclization reactions and nucleophilic substitutions. Advances in synthetic methodologies have allowed for scalable production of this compound, making it more accessible for research purposes. One particularly notable approach involves the use of transition-metal-catalyzed reactions to construct the oxolane ring efficiently. Such methods not only improve yield but also minimize byproduct formation, ensuring high purity levels essential for pharmaceutical applications.
The chemical properties of 4-(cyclobutylmethyl)oxolan-3-ol also make it a valuable tool in material science. Its ability to undergo selective modifications allows for the creation of functional materials with tailored properties. For example, derivatives of this compound have been investigated as components in polymer matrices, where they contribute to enhanced thermal stability and mechanical strength. Additionally, its oxygen-rich structure suggests potential applications in catalysis, where it could serve as a ligand or co-catalyst in organic transformations.
In conclusion,4-(cyclobutylmethyl)oxolan-3-ol (CAS No. 2172472-88-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and favorable chemical properties position it as a key intermediate in pharmaceutical development and material innovation. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to play an increasingly important role in advancing chemical science.
2172472-88-5 (4-(cyclobutylmethyl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)